Cas no 2097981-38-7 (Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro-)

• Product Name: Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro-
• CAS No: 2097981-38-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5379688
• Update Time: 2025-06-15

Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro-

• Inchi： 1S/C9H13N3O2/c10-5-6-7-3-1-2-4-12(7)8(11-6)9(13)14/h1-5,10H2,(H,13,14)
• InChI Key： ZDHXAQPYEJHVHG-UHFFFAOYSA-N
• SMILES： C12=C(CN)N=C(C(O)=O)N1CCCC2

Additional information on Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro-

Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro- (CAS No. 2097981-38-7): A Comprehensive Overview

Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro- (CAS No. 2097981-38-7) is a highly intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its Imidazo[1,5-a]pyridine core and the presence of a 1-(aminomethyl) substituent, make it a promising candidate for further exploration in drug discovery and development.

The CAS No. 2097981-38-7 assigned to this compound underscores its distinct identity and facilitates its accurate identification in scientific literature and databases. The chemical structure of Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro- features a fused ring system consisting of an imidazole ring and a pyridine ring. This fused system is flanked by functional groups that contribute to the molecule's overall reactivity and biological interactions. Specifically, the 3-carboxylic acid moiety and the 1-(aminomethyl) group are critical for its potential pharmacological effects.

Recent advancements in pharmaceutical research have highlighted the significance of imidazopyridine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. The Imidazo[1,5-a]pyridine scaffold is particularly noteworthy for its role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that imidazopyridines can inhibit certain kinases and other enzymes involved in cancer pathways.

The presence of the 1-(aminomethyl) group in Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro- adds an additional layer of complexity to its chemical behavior. This group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and selectivity. Moreover, the 3-carboxylic acid moiety can be further functionalized to introduce additional pharmacophores or to improve solubility and bioavailability.

In the context of drug discovery, Imidazo[1,5-a]pyridine derivatives have been explored for their potential applications in treating various diseases. Notably, these compounds have shown anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, they have demonstrated efficacy in preclinical models of neurological disorders by interacting with neurotransmitter receptors and ion channels.

The synthesis of Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the imidazopyridine core through cyclization reactions. Subsequent modifications introduce the 3-carboxylic acid group and the 1-(aminomethyl) substituent through functional group transformations such as carboxylation and amination reactions.

One of the key challenges in working with this compound is optimizing its synthetic route to achieve high yields while maintaining purity. The use of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy is essential for characterizing the compound and ensuring its structural integrity throughout the synthesis process.

Recent research has also explored computational methods to predict the biological activity of Imidazo[1,5-a]pyridine derivatives before conducting expensive experimental assays. Molecular modeling techniques have been particularly useful in identifying potential binding pockets on biological targets and predicting how different substituents may influence binding affinity. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The pharmacological profile of Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(aminomethyl)-5,6,7,8-tetrahydro- is still being actively investigated in various research laboratories worldwide. Preliminary studies suggest that this compound may exhibit dual functionality by interacting with both enzymatic targets and membrane receptors. Such dual-targeting strategies are increasingly popular in drug development as they can provide broader therapeutic effects with fewer side effects.

In conclusion,Imidazo[1，5-a]pyridine derivatives represent a promising class of compounds with significant potential in pharmaceutical applications。The unique structural features of Imidazo[1，5-a]pyridine，such as those found in Imidazo[15a)a pyridine，make it an attractive scaffold for drug discovery。The presence o fthe carboxyl groupand th eamine substituentadds further functionality that can be exploited for therapeutic purposes。As research continues to uncover new biological targetsand develop innovative synthetic methodologies，compounds like Imidazo [15a)a pyrid ine]-3 -carbox ylic acid，l -(amino methyl ) -56，78-tetra hydro - (CAS No。20979 81 -38 -7) are poised to play a crucial role i nthe next generation o fmedicines。 p >